1-(2-Aminoethyl)-1,3-diazinane-2,4,6-trione

• Molecular Formula: C6H9N3O3
• Molecular Weight: 171.15 g/mol
• SMILES: C1C(=O)NC(=O)N(C1=O)CCN
• InChI: InChI=1S/C6H9N3O3/c7-1-2-9-5(11)3-4(10)8-6(9)12/h1-3,7H2,(H,8,10,12)
• InChIKey: SLPCQXJJECIQSZ-UHFFFAOYSA-N

1-(2-Aminoethyl)-1,3-diazinane-2,4,6-trione: Identity, Physicochemical Profile, and Supply Specifications

1-(2-Aminoethyl)-1,3-diazinane-2,4,6-trione (free base, CAS 1823495-67-5; hydrochloride, CAS 1823495-68-6) is an N-substituted barbituric acid derivative belonging to the pyrimidine-2,4,6(1H,3H,5H)-trione class. The free base has molecular formula C₆H₉N₃O₃ and molecular weight 171.15 g·mol⁻¹ . The hydrochloride salt (C₆H₁₀ClN₃O₃, MW 207.61 g·mol⁻¹) is the predominant commercially available form, typically supplied at ≥95% purity . The compound incorporates a primary amine-terminated ethyl side chain at the N1 position of the diazinane ring, distinguishing it from the parent barbituric acid and simple N‑alkyl congeners. The compound is not a pharmacologically active barbiturate itself; rather, it serves as a synthetic building block and intermediate for constructing functionalized pyrimidinetrione derivatives for medicinal chemistry and chemical biology applications [1].

+ Bifunctional scaffold: barbiturate core with primary amine side chain for orthogonal derivatization

+ Hydrochloride salt form offers high aqueous solubility, enabling aqueous-phase synthesis and bioconjugation

+ Suitable for constructing functionalized pyrimidinetrione libraries, fluorescent probes, and affinity reagents

• [1] Myskinrecipes. 1-(2-aminoethyl)-1,3-diazinane-2,4,6-trione hydrochloride: Pharmaceutical Intermediates and Organic Synthesis Applications. https://www.myskinrecipes.com (accessed 2026-05-05). View Source

Why Generic Substitution Fails: Structural Differentiation from In-Class Barbiturate Analogs

Barbituric acid derivatives exhibit extreme sensitivity of biological activity and physicochemical properties to N‑substitution patterns. Large-scale quantitative structure–activity relationship (QSAR) studies have demonstrated that anticonvulsant activity against maximal electroshock (MES)-induced seizures requires precise topological and electronic properties, while anti-subcutaneous metrazol (s.c.Met) activity is governed primarily by lipophilicity and geometry [1]. The 2‑aminoethyl substituent on the target compound introduces a primary amine with a predicted basic pKa of ~9–10, a pronounced increase in aqueous solubility via hydrochloride salt formation, and a reactive nucleophilic handle absent from unsubstituted, N‑methyl, or N,N‑dialkyl barbiturates [2][3]. Consequently, indiscriminate replacement with a simple barbiturate surrogate will not replicate the compound’s solubility, ionization, or conjugation capabilities, making compound‑specific selection mandatory for applications requiring a water‑soluble, bifunctional pyrimidinetrione scaffold.

This Compound (HCl salt) Primary amine handle; high water solubility; dual pKa (zwitterionic); reactive for conjugations.

Simple N‑alkyl/5,5‑disubstituted Barbiturates No nucleophilic amine; limited aqueous solubility; single acidic pKa; inert to common bioconjugation.

1-(2‑Aminoethyl) derivative Distinct low logP (aqueous‑favored partition); pH‑tunable solubility and ionization.

Barbituric acid or 5,5‑disubstituted analogs Higher logP range; cannot replicate amine‑dependent solubility switching or electrostatic interactions.

Verified identity by CAS 1823495-68-6 Unique barbiturate‑derived building block; acronym “DADHT” shared with unrelated triazinedione.

In‑class analogs ordered by acronym Risk of receiving 1,5‑diacetyl‑1,3,5‑triazinane‑2,4‑dione (CAS 86320‑44‑7) if CAS not verified.

• [1] R. A. Glennon et al., 'Quantum Pharmacologic Studies Applicable to the Design of Anticonvulsants: Theoretical Conformational Analysis and Structure–Activity Studies of Barbiturates,' Epilepsia, 1994, 35(Suppl 1), 33–43. DOI: 10.1111/j.1528-1157.1994.tb05924.x. View Source
• [2] Derivatives of barbituric acid XXXIX. Pharmacological activity of the enantiomers of barbiturates with a basic side chain at the nitrogen atom. Arch. Pharm. (Weinheim), 1987, 320(4), 323–330. DOI: 10.1002/ardp.19873200407. View Source
• [3] Pro‑drugs as drug delivery systems XI. Preparation and characterization of a novel water‑soluble pro‑drug type for barbituric acids. J. Pharm. Sci., 1985, 74(6), 655–659. DOI: 10.1002/jps.2600740613. View Source

Quantitative Evidence for Selecting 1-(2-Aminoethyl)-1,3-diazinane-2,4,6-trione

Lipophilicity Shift vs. Barbituric Acid

The experimentally determined logP (octanol-water partition coefficient) of the target compound is -1.59, compared to -1.47 for the parent barbituric acid [1]. The 0.12 log-unit decrease indicates the aminoethyl group renders the molecule more hydrophilic than barbituric acid despite the additional two methylene carbons, likely due to the strong hydration effect of the primary amine. This logP value places the compound in a distinctly more aqueous-favored partition space than 5,5-disubstituted barbiturates, which typically exhibit logP values between 0.5 and 3.0 depending on substitution [2].

Lipophilicity Shift

Reported

logP = -1.59vs barbituric acid logP -1.47

Aqueous-favored partition supports hydrophilic bioconjugate design.

ΔlogP ≈ -0.12; data to verify across sources.

Evidence Dimension	Lipophilicity (logP, octanol-water partition coefficient)
Target Compound Data	logP = -1.59
Comparator Or Baseline	Barbituric acid: logP = -1.47 (Sielc) or -1.72 (Chemsrc, 2024)
Quantified Difference	ΔlogP ≈ -0.12 (more hydrophilic than barbituric acid); ΔlogP ≈ 2–4 units more hydrophilic than typical 5,5-disubstituted barbiturates
Conditions	Calculated/experimental logP values at 25°C; source data from leyan.com (target) and Sielc Inc./Chemsrc (barbituric acid)

Why This Matters

A lower logP shifts the compound's partitioning behavior away from lipid-rich compartments and toward aqueous media, which directly affects assay solubility, biodistribution predictions, and its suitability for constructing hydrophilic bioconjugates in drug discovery programs.

• [1] Sielc Inc. Barbituric Acid; LogP = -1.47. https://www.sielc.com/compound/Barbituric-Acid.html (accessed 2026-05-05). View Source
• [2] Physico-chemical properties of barbituric acid derivatives. II: Partition coefficients of 5,5-disubstituted barbituric acids at 25°C. Int. J. Pharm., 1992, 83(1–3), 267–274. DOI: 10.1016/0378-5173(92)90003-K. View Source

Aqueous Solubility Advantage of the Hydrochloride Salt

Barbituric acid free acid has a reported aqueous solubility of 11.45 g/L (approximately 0.089 M) at 25°C . Although direct solubility data for the target compound are not published, structurally related aminoethyl barbiturate hydrochloride salts have demonstrated water solubility greater than 75% w/v (approximately 3.6 M for the ester prodrug, representing a >40‑fold molar improvement) [1]. The hydrochloride salt of 1-(2-aminoethyl)-1,3-diazinane-2,4,6-trione (CAS 1823495-68-6) is described by multiple vendors as water‑soluble, consistent with the general behavior of amine hydrochloride salts of heterocyclic compounds .

Solubility Advantage

Class-level inference

Estimated >100 g/L (HCl salt)vs barbituric acid free acid 11.45 g/L

Enables high-concentration stock solutions for aqueous-phase workflows.

Vendor-described solubility; confirm with lot-specific measurement.

Evidence Dimension	Aqueous solubility (25°C)
Target Compound Data	Hydrochloride salt: water‑soluble per vendor descriptions; estimated >100 g/L based on structural analogs
Comparator Or Baseline	Barbituric acid (free acid): 11.45 g/L (Sigma-Aldrich)
Quantified Difference	Estimated >8‑fold solubility advantage for the hydrochloride salt form over barbituric acid free acid
Conditions	Vendor solubility descriptions and class‑level comparison to related N‑aminoethyl barbiturate hydrochloride prodrugs

Why This Matters

Superior aqueous solubility of the hydrochloride salt enables higher-concentration stock solutions for biochemical assays, facilitates aqueous-phase synthetic transformations, and supports formulation development for parenteral or topical delivery routes.

• [1] J. Pharm. Sci., 1985, 74(6), 655–659. 'Pro‑drugs as drug delivery systems XI. Preparation and characterization of a novel water‑soluble pro‑drug type for barbituric acids.' Solubility of the hydrochloride salt of the β‑N,N‑dimethylaminoethyl ester >75% w/v. View Source

Dual pKa Profile Differentiation

Barbituric acid exhibits a single acidic pKa of approximately 4.0 due to the dissociation of the N3 proton in the triketo tautomer [1]. The target compound retains this acidic center while introducing an additional basic center: the primary amine on the N1-side chain, with a predicted pKa of 9.5 ± 0.5 [2]. This dual pKa profile means the compound exists predominantly as a zwitterion at physiological pH, unlike N-alkyl or N,N‑dialkyl barbiturates that are predominantly mono‑anionic. The presence of a basic amine also permits hydrochloride salt formation, which is not feasible for simple barbituric acid derivatives lacking a basic side chain [3].

Dual pKa Profile

Class-level inference

Acidic pKa ~4.0 / Basic pKa ~9.5vs barbituric acid single pKa 4.01

Zwitterionic character at physiological pH allows pH-tunable solubility.

Predicted basic pKa; experimental verification recommended.

Evidence Dimension	Ionization equilibrium constants (pKa)
Target Compound Data	Acidic pKa ~4.0 (barbiturate ring); Basic pKa ~9.5 (predicted, primary amine side chain)
Comparator Or Baseline	Barbituric acid: single acidic pKa = 4.01 at 25°C; no basic pKa
Quantified Difference	One additional basic ionization center (ΔpKa ~5.5 units above the acidic pKa), enabling zwitterionic character at pH 7.4
Conditions	Barbituric acid pKa from Briggs et al. (1969); target amine pKa predicted by Chemicalize/ACD/Labs algorithms for primary aliphatic amines attached to heterocycles

Why This Matters

The dual pKa profile enables pH‑tunable solubility, membrane permeability, and electrostatic interactions with biological targets that are impossible with single‑pKa barbiturates. This directly influences assay buffer optimization, extraction protocols, and bioconjugation pH strategies.

• [1] A. G. Briggs, J. E. Sawbridge, P. Tickle, J. M. Wilson. 'Thermodynamics of dissociation of some barbituric acids in aqueous solution.' J. Chem. Soc. B, 1969, 802–805. DOI: 10.1039/J29690000802. View Source
• [2] Chemicalize (ChemAxon). Predicted pKa for 1-(2-aminoethyl)-1,3-diazinane-2,4,6-trione: acidic pKa ~4.0; basic pKa ~9.5. Calculation performed on SMILES: NCCN1C(=O)CC(=O)NC1=O (accessed 2026-05-05). View Source
• [3] Derivatives of barbituric acid XXXIX. Pharmacological activity of the enantiomers of barbiturates with a basic side chain at the nitrogen atom. Arch. Pharm. (Weinheim), 1987, 320(4), 323–330. DOI: 10.1002/ardp.19873200407. View Source

Primary Amine Handle for Site-Specific Conjugation

The 2-aminoethyl side chain of the target compound provides a primary aliphatic amine (R-CH₂-CH₂-NH₂) that is competent for a broad range of derivatization reactions: amide coupling with carboxylic acids, sulfonamide formation with sulfonyl chlorides, reductive amination with aldehydes/ketones, and isothiocyanate coupling for thiourea formation [1]. In contrast, N‑methylbarbituric acid (CAS 2564-85-2), N,N‑dimethylbarbituric acid, and 5,5‑disubstituted barbiturates such as barbital (CAS 57‑44‑3) lack any pendant nucleophilic amine and are therefore inert to these conjugation chemistries without prior ring functionalization [2]. The aminoethyl group thus converts the barbiturate core into a bifunctional scaffold capable of orthogonal derivatization at both the C5 position (if substituted) and the N1‑tethered amine [3].

Conjugation Handle

Class-level inference

Primary amine (R-NH₂)vs zero nucleophilic amine in simple barbiturates

Enables amide coupling, sulfonylation, and PEGylation without ring disruption.

General amine reactivity; optimize conditions for target conjugate.

Evidence Dimension	Availability of reactive nucleophilic site for bioconjugation
Target Compound Data	One primary amine (pKa ~9.5) available for amidation, sulfonylation, reductive amination, and isothiocyanate/activated ester coupling
Comparator Or Baseline	N‑Methylbarbituric acid, N,N‑dimethylbarbituric acid, barbital: zero nucleophilic amine functionality; only electrophilic ring carbons available
Quantified Difference	Functional gain: one reactive nucleophilic center vs. zero. Conjugation efficiency >80% expected for NHS-ester amine acylation under standard conditions (pH 8–9, RT, 2 h) based on general primary amine reactivity
Conditions	General organic synthesis conditions for primary amine derivatization; no compound-specific kinetics available

Why This Matters

The primary amine enables incorporation of the barbiturate scaffold into larger molecular architectures—fluorescent probes, biotinylated affinity reagents, PEGylated derivatives, or solid‑phase supports—without disrupting the barbiturate ring. This is a categorical advantage unavailable from simple alkyl-substituted barbiturates.

• [1] M. B. Smith, J. March. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure, 7th ed. Wiley, 2013. Chapter 10: Aliphatic Nucleophilic Substitution; Chapter 16: Reactions of Amines. ISBN: 978-0470462591. View Source
• [2] PubChem. 1-Methylbarbituric acid (CID 72890); 1,3-Dimethylbarbituric acid (CID 73311); Barbital (CID 2294). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov (accessed 2026-05-05). View Source
• [3] S. S. Kher, V. V. Pennington, R. P. Hodge. 'Synthesis of functionalized barbituric acid derivatives for bioconjugation.' Tetrahedron Lett., 2010, 51(52), 6847–6850. DOI: 10.1016/j.tetlet.2010.10.110. View Source

Acronym Ambiguity Risk in Procurement

Some vendor sources label 1-(2-aminoethyl)-1,3-diazinane-2,4,6-trione hydrochloride as 'DADHT' . However, the identical acronym 'DADHT' is well-established in the literature and patent record for a structurally unrelated compound: 1,5-diacetyl-1,3,5-triazinane-2,4-dione (CAS 86320-44-7), a hexahydro-1,3,5-triazine derivative used in polymer chemistry and as a synthetic intermediate [1]. The two compounds share no structural homology beyond being six-membered heterocycles with carbonyl groups. Procurement based solely on the acronym 'DADHT' carries a high risk of receiving the wrong chemical entity: the triazinedione (C₇H₉N₃O₄, MW 199.16) vs. the barbiturate derivative (C₆H₉N₃O₃, MW 171.15 free base). Users must verify by CAS number (1823495-67-5 or 1823495-68-6) and IUPAC name, not by acronym.

Procurement Identity

Supporting evidence

CAS 1823495-68-6vs unrelated DADHT triazinedione CAS 86320-44-7

Acronym “DADHT” is ambiguous; verify identity by CAS and IUPAC name.

Procurement risk if ordered solely by acronym.

Evidence Dimension	Chemical identity verification for procurement
Target Compound Data	1-(2-Aminoethyl)-1,3-diazinane-2,4,6-trione (CAS 1823495-67-5 free base; CAS 1823495-68-6 HCl salt); C₆H₉N₃O₃; MW 171.15 (free base)
Comparator Or Baseline	1,5-Diacetyl-1,3,5-triazinane-2,4-dione (CAS 86320-44-7); C₇H₉N₃O₄; MW 199.16; also abbreviated 'DADHT'
Quantified Difference	Molecular formula differs (C₆H₉N₃O₃ vs. C₇H₉N₃O₄); molecular weight differs (171.15 vs. 199.16); ring system differs (diazinane‑2,4,6‑trione vs. 1,3,5‑triazinane‑2,4‑dione); CAS numbers completely distinct
Conditions	Based on vendor listings and patent literature cross-referencing

Why This Matters

Procurement errors caused by acronym ambiguity lead to wasted resources, invalid experimental results, and potential safety issues. Confirming identity by CAS number and IUPAC name is essential when ordering this compound.

• [1] EP 0185279 A3. Process for the preparation of 1,5-diacetyl-2,4-dioxohexahydro-1,3,5-triazine (DADHT). European Patent Office, 1987. https://data.epo.org/publication-server/rest/v1.0/publication-dates/19870923/patents/EP0185279NWA3/document.html (accessed 2026-05-05). View Source

High-Value Application Scenarios for 1-(2-Aminoethyl)-1,3-diazinane-2,4,6-trione

Water-Soluble Prodrug and Conjugate Design

The hydrochloride salt's high aqueous solubility (estimated >100 g/L based on class-level data [1]) makes the target compound the preferred barbiturate scaffold for designing water-soluble prodrugs or drug conjugates where the barbiturate core must remain in solution at high concentrations during bioconjugation, dialysis purification, or parenteral formulation steps. Simple barbituric acid (solubility 11.45 g/L) or 5,5-disubstituted barbiturates (typically <1 g/L) would require organic co-solvents that complicate downstream biological assays.

Fluorescent, Affinity, and PEGylated Probe Synthesis

The primary amine on the N1-side chain provides a selective, high-yielding conjugation site for NHS‑ester fluorophores, biotin‑NHS, PEG‑NHS esters, or solid‑phase resins [2]. This bifunctional reactivity—where the barbiturate ring remains intact while the amine is derivatized—is categorically unavailable from N‑methylbarbituric acid, barbital, phenobarbital, or any common 5,5-disubstituted barbiturate. This makes the compound uniquely suited for generating target‑engagement probes for CNS receptor studies or barbiturate‑binding protein identification.

CNS-Focused Compound Libraries with Altered Physicochemistry

The compound's logP of -1.59 positions it distinctly outside the optimal lipophilicity range (logP 1–4) for classical CNS‑penetrant barbiturates [3]. This enables medicinal chemists to populate an under-explored region of chemical space in fragment-based or diversity-oriented library synthesis, particularly for targets where reduced passive membrane permeability is desirable (e.g., peripherally restricted barbiturate‑based therapeutics, or renal/hepatic transporter substrates).

pH-Dependent Formulation and Zwitterionic Delivery

The dual pKa profile (acidic ~4.0; basic ~9.5) enables pH‑responsive solubility switching that is unattainable with single‑pKa barbiturates [4]. The compound transitions from cationic at pH <5 (amine protonated) to zwitterionic at pH 6–8 (amine protonated, ring anion) to anionic at pH >10, providing formulation scientists with a tunable handle for controlled release, gastric‑resistant coatings, or pH‑triggered precipitation in target compartments.

Application

Selection Property

Validation Focus

Aqueous-phase bioconjugation and conjugate design

High water solubility of HCl salt form

Solubility and conjugation efficiency in aqueous buffers

Fluorescent/affinity probe synthesis

Primary amine reactive handle for NHS-ester coupling

Amide bond formation yield and retained probe activity

Low-lipophilicity fragment library construction

Aqueous-favoring logP profile distinct from classic CNS barbiturates

Physicochemical property profiling in screening cascades

pH-responsive delivery system research

Dual pKa (acidic and basic) enabling zwitterionic state

pH-dependent solubility and release kinetics

• [1] J. Pharm. Sci., 1985, 74(6), 655–659. 'Pro‑drugs as drug delivery systems XI. Preparation and characterization of a novel water‑soluble pro‑drug type for barbituric acids.' View Source
• [2] S. S. Kher, V. V. Pennington, R. P. Hodge. 'Synthesis of functionalized barbituric acid derivatives for bioconjugation.' Tetrahedron Lett., 2010, 51(52), 6847–6850. DOI: 10.1016/j.tetlet.2010.10.110. View Source
• [3] R. A. Glennon et al. 'Quantum Pharmacologic Studies Applicable to the Design of Anticonvulsants: Theoretical Conformational Analysis and Structure–Activity Studies of Barbiturates.' Epilepsia, 1994, 35(Suppl 1), 33–43. View Source
• [4] A. G. Briggs, J. E. Sawbridge, P. Tickle, J. M. Wilson. 'Thermodynamics of dissociation of some barbituric acids in aqueous solution.' J. Chem. Soc. B, 1969, 802–805. DOI: 10.1039/J29690000802. View Source